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Compound of Interest

Compound Name: 1-Cyclopentenylphenylmethane

Cat. No.: B103551

Technical Guide: Physical Properties of 1-
Cyclopentenylphenylmethane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physical properties of 1-
Cyclopentenylphenylmethane (CAS RN: 15507-35-4), a compound of interest in organic
synthesis and medicinal chemistry. This document summarizes its boiling point and density,
outlines general experimental protocols for their determination, and presents a logical workflow
for these experimental procedures.

Core Physical Properties

The physical characteristics of 1-Cyclopentenylphenylmethane are essential for its handling,
purification, and use in various chemical reactions. The key physical properties are
summarized in the table below.

Physical Property Value Units Conditions
Boiling Point 243.4 °C at 760 mmHg
Density 0.999 g/cm3 Not Specified
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Experimental Protocols

While specific experimental procedures for the determination of the physical properties of 1-
Cyclopentenylphenylmethane are not detailed in the available literature, standard
methodologies for liquids can be applied.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure
surrounding the liquid. A common and efficient method for determining the boiling point of a
small sample of liquid is the micro-boiling point or Thiele tube method.

Apparatus:

e Thiele tube

e Thermometer

o Capillary tube (sealed at one end)

e Sample vial

e Heating source (e.g., Bunsen burner or oil bath)

e Stand and clamps

Procedure:

o A small amount of the liquid sample (a few milliliters) is placed into a sample vial.
o Acapillary tube, sealed at one end, is placed open-end down into the sample vial.

e The sample vial is attached to a thermometer, ensuring the sample is aligned with the
thermometer bulb.

e The assembly is placed in a Thiele tube containing a high-boiling point liquid (e.g., mineral
oil) and heated gently.
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As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.

The heating is discontinued, and the liquid is allowed to cool slowly.

The boiling point is recorded as the temperature at which the liquid just begins to enter the
capillary tube.[1][2][3]

Determination of Density

Density is the mass of a substance per unit volume. For a liquid such as 1-

Cyclopentenylphenylmethane, the density can be accurately determined using a pycnometer.

Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube
through it)

Analytical balance

Water bath

Thermometer

Procedure:

A clean, dry pycnometer is weighed accurately on an analytical balance.

The pycnometer is filled with the liquid sample, ensuring no air bubbles are trapped.

The stopper is inserted, and any excess liquid that emerges from the capillary is carefully
wiped away.

The filled pycnometer is brought to a constant temperature in a water bath.

The pycnometer is then reweighed to determine the mass of the liquid.

The volume of the pycnometer is determined by repeating the procedure with a liquid of
known density, such as distilled water.
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e The density of the sample is calculated by dividing the mass of the liquid by the volume of
the pycnometer.[4][5][6]

Experimental Workflow

The logical flow for the experimental determination of the boiling point and density of 1-
Cyclopentenylphenylmethane can be visualized as follows.

Start: Obtain Pure Sample of

1-Cyclopentenylphenylmethane

Boiling Point Detefmination Density Determination
Y Y
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© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.chm.uri.edu/wp4/wp-content/uploads/userfileuploads/mdonnelly/2020F_CHM102_E1_Density.pdf
https://www.scribd.com/document/154152681/Experiment-1
https://www.kbcc.cuny.edu/academicdepartments/physci/documents/chemistry/Chem11_Lab1_Density_V4_03-04-2022.pdf
https://www.benchchem.com/product/b103551?utm_src=pdf-body
https://www.benchchem.com/product/b103551?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103551?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: Workflow for Determining Physical Properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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